Cas no 55919-73-8 (BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER)
BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER
- ILLNPVIYONXHGS-UHFFFAOYSA-N
- 3,4-DIETHOXYBENZOIC ACID METHYL ESTER
- methyl 3,4-diethoxybenzoate
- CS-0299266
- STK463070
- DB-117058
- Z18747690
- AKOS003347693
- SCHEMBL1808476
- 55919-73-8
- AE-562/43335728
-
- MDL: MFCD06203684
- Inchi: 1S/C12H16O4/c1-4-15-10-7-6-9(12(13)14-3)8-11(10)16-5-2/h6-8H,4-5H2,1-3H3
- InChI Key: ILLNPVIYONXHGS-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(C(=O)OC)C=CC=1OCC
Computed Properties
- Exact Mass: 224.10485899g/mol
- Monoisotopic Mass: 224.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 44.8Ų
BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1369936-10mg |
Methyl 3,4-diethoxybenzoate |
55919-73-8 | 98% | 10mg |
¥388.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1369936-50mg |
Methyl 3,4-diethoxybenzoate |
55919-73-8 | 98% | 50mg |
¥782.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1369936-100mg |
Methyl 3,4-diethoxybenzoate |
55919-73-8 | 98% | 100mg |
¥1146.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1369936-500mg |
Methyl 3,4-diethoxybenzoate |
55919-73-8 | 98% | 500mg |
¥2949.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1369936-1g |
Methyl 3,4-diethoxybenzoate |
55919-73-8 | 98% | 1g |
¥4609.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1369936-5g |
Methyl 3,4-diethoxybenzoate |
55919-73-8 | 98% | 5g |
¥8862.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1369936-10g |
Methyl 3,4-diethoxybenzoate |
55919-73-8 | 98% | 10g |
¥15082.00 | 2024-05-08 |
BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER
BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER and Its Significance in Modern Chemical Research
BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER (CAS No. 55919-73-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This ester derivative of benzoic acid, characterized by its unique substitution pattern, exhibits a range of chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications. The compound's structure, featuring ethoxy groups at the 3 and 4 positions of the benzene ring, contributes to its distinct reactivity and functionality, which are being explored in contemporary research.
The synthesis of BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER involves meticulous organic transformations that highlight the compound's synthetic utility. The process typically begins with the selective ethoxylation of benzoic acid derivatives, followed by esterification to introduce the methyl group. This synthetic route underscores the importance of BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER as a building block in medicinal chemistry, where precise structural modifications can lead to novel bioactive molecules.
In recent years, BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER has been studied for its potential applications in drug development. Its structural motif is reminiscent of several bioactive natural products and pharmaceuticals, suggesting that it could serve as a precursor for therapeutic agents. For instance, researchers have investigated its derivatives as potential inhibitors of enzymes involved in inflammatory pathways. The ethoxy groups in its structure may modulate electronic properties and interactions with biological targets, making it a promising scaffold for further chemical optimization.
The chemical behavior of BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER is also of interest due to its reactivity in various organic transformations. It can undergo nucleophilic aromatic substitution reactions, cross-coupling reactions, and other functionalization processes that are pivotal in constructing complex molecular architectures. These reactions are not only academically fascinating but also have practical implications in the synthesis of fine chemicals and advanced materials.
One notable area where BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER has found application is in the development of liquid crystals and display materials. The rigid aromatic core combined with electron-donating ethoxy groups can influence mesogenic properties, making it a candidate for tuning the phase transitions and optical characteristics of liquid crystalline systems. This application leverages the compound's ability to self-assemble into ordered structures under specific conditions.
The pharmacological potential of derivatives of BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER has also been explored in preclinical studies. Researchers have synthesized analogs and evaluated their biological activity using cell-based assays and animal models. Some derivatives have shown promise as antioxidants or antimicrobial agents due to their ability to interact with biological membranes or disrupt microbial metabolic pathways. These findings highlight the compound's versatility as a starting point for drug discovery initiatives.
The analytical characterization of BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER is another critical aspect that has been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its purity. These analytical methods are essential for ensuring the quality and consistency of the compound in both research and industrial settings.
The environmental impact of synthesizing and handling BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER is also a consideration in modern chemical research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with broader trends in the chemical industry towards more environmentally responsible manufacturing processes.
In conclusion, BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER (CAS No. 55919-73-8) is a multifaceted compound with significant applications across multiple domains of chemical research. Its unique structural features make it a valuable intermediate in synthetic chemistry and a promising scaffold for drug development. As research continues to uncover new applications and optimize synthetic methodologies,the importance of this compound is likely to grow further.
55919-73-8 (BENZOIC ACID, 3,4-DIETHOXY-, METHYL ESTER) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)